Cas no 2805-55-2 (2-Propen-1-one,3-(2-fluorophenyl)-1-(4-fluorophenyl)-)

2-Propen-1-one, 3-(2-fluorophenyl)-1-(4-fluorophenyl)- is a fluorinated aromatic enone compound characterized by its distinct molecular structure featuring two substituted phenyl rings. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmaceuticals and specialty chemicals. The presence of fluorine atoms enhances its reactivity and stability, making it suitable for selective functionalization reactions. Its conjugated system allows for applications in cross-coupling and Michael addition reactions. The compound’s well-defined structure and purity ensure consistent performance in research and industrial processes, particularly in the synthesis of biologically active molecules.
2-Propen-1-one,3-(2-fluorophenyl)-1-(4-fluorophenyl)- structure
2805-55-2 structure
Product Name:2-Propen-1-one,3-(2-fluorophenyl)-1-(4-fluorophenyl)-
CAS No:2805-55-2
MF:C15H10F2O
MW:244.236111164093
CID:257777
PubChem ID:5356339
Update Time:2025-05-28

2-Propen-1-one,3-(2-fluorophenyl)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(2-fluorophenyl)-1-(4-fluorophenyl)-
    • 3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
    • 2,4'-difluoro-trans-chalcone
    • 2,4'-Difluor-trans-chalkon
    • AC1L6D96
    • AG-E-89688
    • AG-J-58929
    • Chalcone,2,4'-difluoro- (6CI,8CI)
    • CTK4G0688
    • CTK7B9688
    • NSC 54888
    • (E)-3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
    • F1622-0027
    • (2E)-3-(2-Fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
    • MFCD05900439
    • NSC-54888
    • 1424614-20-9
    • 2805-55-2
    • AKOS002782452
    • NSC54888
    • Inchi: 1S/C15H10F2O/c16-13-8-5-12(6-9-13)15(18)10-7-11-3-1-2-4-14(11)17/h1-10H/b10-7+
    • InChI Key: IWCCSQWIFBNAHF-JXMROGBWSA-N
    • SMILES: FC1C=CC=CC=1/C=C/C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 244.07
  • Monoisotopic Mass: 244.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.232
  • Boiling Point: 356.6°Cat760mmHg
  • Flash Point: 136.5°C
  • Refractive Index: 1.592
  • PSA: 17.07
  • LogP: 3.86090

2-Propen-1-one,3-(2-fluorophenyl)-1-(4-fluorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1194173-1g
(2E)-3-(2-Fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
AF38545-5g
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A2B Chem LLC
AF38545-10g
(E)-3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
2805-55-2 95+%
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$1337.00 2024-04-20
A2B Chem LLC
AF38545-25g
(E)-3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
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$1944.00 2024-04-20
A2B Chem LLC
AF38545-50g
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2805-55-2 95+%
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$2855.00 2024-04-20
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